Cas no 1806448-19-0 (Methyl 5-chloro-2-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 5-chloro-2-(3-chloropropanoyl)benzoate
• CAS No: 1806448-19-0
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 4950367
• Update Time: 2025-06-12

Methyl 5-chloro-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C11H10Cl2O3/c1-16-11(15)9-6-7(13)2-3-8(9)10(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： KUTZSUIZRVPYIA-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1C(=O)OC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-chloro-2-(3-chloropropanoyl)benzoate

Methyl 5-chloro-2-(3-chloropropanoyl)benzoate: An Overview of CAS No. 1806448-19-0

Methyl 5-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1806448-19-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring, chlorinated substituents, and ester functional group, which collectively contribute to its distinctive properties and reactivity.

The molecular formula of Methyl 5-chloro-2-(3-chloropropanoyl)benzoate is C₁₁H₉Cl₂O₃, with a molecular weight of approximately 266.09 g/mol. The compound's structure consists of a benzene ring substituted with a chlorine atom at the 5-position and a 3-chloropropanoyl group at the 2-position, which is esterified with methanol. This intricate arrangement of functional groups imparts the compound with a range of chemical and physical properties that make it an interesting subject for both fundamental research and practical applications.

In the realm of pharmaceutical research, Methyl 5-chloro-2-(3-chloropropanoyl)benzoate has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. This finding suggests that Methyl 5-chloro-2-(3-chloropropanoyl)benzoate could serve as a valuable starting point for the development of novel therapeutic agents.

Beyond its pharmaceutical applications, Methyl 5-chloro-2-(3-chloropropanoyl)benzoate has also been investigated for its potential use in materials science. The presence of multiple chlorinated groups and an ester linkage makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for the preparation of polymer precursors with enhanced thermal stability and mechanical strength. These findings open up new possibilities for the development of high-performance materials for various industrial applications.

The synthesis of Methyl 5-chloro-2-(3-chloropropanoyl)benzoate has been extensively studied to optimize yield and purity. A common synthetic route involves the reaction of 5-chloro-2-hydroxybenzoic acid with 3-chloropropionyl chloride in the presence of a base, followed by esterification with methanol. This multi-step process requires careful control of reaction conditions to ensure high selectivity and yield. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalysts derived from renewable resources.

The physical properties of Methyl 5-chloro-2-(3-chloropropanoyl)benzoate, including its melting point, boiling point, and solubility, have been well-characterized through various analytical techniques. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without decomposing.

In conclusion, Methyl 5-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1806448-19-0) is a versatile organic compound with significant potential in multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. Whether used as a lead compound in drug discovery or as a building block for advanced materials, this compound continues to be an area of active investigation, driven by its promising applications and the ongoing advancements in synthetic chemistry.